Cas no 325773-65-7 (Phosphine oxide,bis[3,5-bis(1,1-dimethylethyl)phenyl]-)

• Product Name: Phosphine oxide,bis[3,5-bis(1,1-dimethylethyl)phenyl]-
• CAS No: 325773-65-7
• MF: C₂₈H₄₂OP
• MW: 425.606249332428
• MDL: MFCD08458886
• CID: 301516
• PubChem ID: 22721592
• Update Time: 2025-04-19

Phosphine oxide,bis[3,5-bis(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,bis[3,5-bis(1,1-dimethylethyl)phenyl]-
• bis(3,5-ditert-butylphenyl)-oxophosphanium
• BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHINE OXIDE
• AG-F-09004
• CTK4G8929
• di(3,5-di-t-butylphenyl)phosphine oxide
• di(3,5-di-tert-butylphenyl)phosphine oxide
• SureCN1305234
• 325773-65-7
• SY269345
• HVDRQGAYNYKSCS-UHFFFAOYSA-N
• DTXSID00627791
• CS-0098799
• Bis(3,5-di-tert-butylphenyl)(oxo)phosphanium
• SCHEMBL1305234
• Bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphine oxide
• Bis(3,5-di-tert-butylphenyl)phosphineoxide
• MFCD08458886
• FT-0755551
• F17188
• Bis[3,5-bis(1,1-dimethylethyl)phenyl]-phosphine oxide
• 1,3-DI-TERT-BUTYL-5-(3,5-DI-TERT-BUTYLPHENYLPHOSPHOROSO)BENZENE
• bis(3,5-di-tert-butylphenyl)(oxo)-??-phosphanylium
• DB-009601

• MDL： MFCD08458886
• Inchi： 1S/C28H42OP/c1-25(2,3)19-13-20(26(4,5)6)16-23(15-19)30(29)24-17-21(27(7,8)9)14-22(18-24)28(10,11)12/h13-18H,1-12H3/q+1
• InChI Key： ANPCDXKFDVWJTQ-UHFFFAOYSA-N
• SMILES： [P+](C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 426.30500
• Monoisotopic Mass: 425.29732796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 40.54000
• LogP: 7.38710